molecular formula C11H12O4 B8533075 Methyl 4-(2-oxopropoxy)benzoate

Methyl 4-(2-oxopropoxy)benzoate

Cat. No.: B8533075
M. Wt: 208.21 g/mol
InChI Key: OBKXBSQEZIVWQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(2-oxopropoxy)benzoate is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O4

Molecular Weight

208.21 g/mol

IUPAC Name

methyl 4-(2-oxopropoxy)benzoate

InChI

InChI=1S/C11H12O4/c1-8(12)7-15-10-5-3-9(4-6-10)11(13)14-2/h3-6H,7H2,1-2H3

InChI Key

OBKXBSQEZIVWQA-UHFFFAOYSA-N

Canonical SMILES

CC(=O)COC1=CC=C(C=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 4-hydroxybenzoate (30.4 g), chloroacetone (8.5 g) potassium carbonate (54 g) and potassium iodide (33.3 g) was refluxed in acetone for 4 hours. The reaction mixture was cooled, the solids filtered and the solvent evaporated. The residue was partitioned between water and ether, the layers separated and the organic layer dried (MgSO4). Removal of the solvent gave the title compound (36 g). τ (CDCl3) 7.75 (3H, s), 6.11 (3H, s), 5.39 (2H, s), 3.09 (2H, d, J=9 Hz), 2.0 (2H, d, J=9 Hz).
Quantity
30.4 g
Type
reactant
Reaction Step One
Quantity
8.5 g
Type
reactant
Reaction Step One
Quantity
33.3 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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